N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide

• IUPAC Name: N-ethyl-2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H16F3N3OS/c1-3-22(12-7-5-4-6-8-12)14(23)10-24-15-20-11(2)9-13(21-15)16(17,18)19/h4-9H,3,10H2,1-2H3
• InChI Key: ZRVAYELHOMGWOS-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C
• Molecular Formula: C16H16F3N3OS
• Molecular Weight: 355.4 g/mol

Description

N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide, also known as EPTC, is a selective herbicide used for controlling weeds in various crops. It was first introduced in the 1950s and has since become a popular herbicide due to its effectiveness and low toxicity.

Scientific Research Applications

N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been extensively studied for its herbicidal properties and its effects on non-target organisms. It is commonly used in agriculture, horticulture, and forestry to control weeds in crops such as corn, soybeans, and wheat. N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been studied for its potential use in the treatment of certain diseases, including cancer and Alzheimer's disease.

Mechanism of Action

N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide works by inhibiting the synthesis of fatty acids in plants, which leads to the death of the plant. It does this by inhibiting the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide is selective in its herbicidal properties, meaning it only affects certain types of plants and does not harm others.
Biochemical and Physiological Effects:
N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to have low toxicity to humans and non-target organisms. However, studies have shown that it can have negative effects on soil microorganisms and earthworms. It has also been shown to have negative effects on aquatic organisms, including fish and amphibians.

Advantages and Limitations for Lab Experiments

N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide is a useful tool for studying the effects of herbicides on plant growth and development. It is also a useful tool for studying the effects of herbicides on non-target organisms. However, its use in lab experiments is limited by its toxicity to certain organisms and its potential to contaminate soil and water.

Future Directions

Future research on N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide should focus on developing more environmentally friendly herbicides that are effective against weeds but have minimal negative effects on non-target organisms. This could involve developing new herbicides that target specific plant species or developing herbicides that are more easily broken down in the environment. Additionally, future research should focus on the potential use of N-ethyl-2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide in the treatment of diseases, including cancer and Alzheimer's disease.